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Compound of Interest

Compound Name: Americine

CAS No.: 18867-84-0

Cat. No.: B099795

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Americine is a naturally occurring cyclopeptide alkaloid isolated from the root bark of

Ceanothus americanus, a plant species native to North America. As a member of the diverse

family of cyclopeptide alkaloids, Americine presents a complex and intriguing chemical

architecture. This technical guide provides a comprehensive overview of the chemical structure

of Americine, drawing from available scientific literature. While the biological activity and

mechanism of action of Americine remain largely unexplored, this document lays the

foundational chemical knowledge necessary for future research and drug development

endeavors.

Chemical Structure and Properties
Americine is a 14-membered cyclopeptide alkaloid. Its structure was elucidated through

chemical degradation and mass spectrometry. The core of the molecule is a macrocyclic ring

composed of amino acid residues, a characteristic feature of this class of natural products.
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Table 1: Chemical Identifiers and Properties of Americine[1]

Identifier Value

Molecular Formula C₃₁H₃₉N₅O₄

Molecular Weight 545.7 g/mol

CAS Number 18867-84-0

IUPAC Name

(2S)-N-[(3S,4S,7S,10Z)-7-(1H-indol-3-

ylmethyl)-5,8-dioxo-3-propan-2-yl-2-oxa-6,9-

diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-

tetraen-4-yl]-3-methyl-2-

(methylamino)butanamide

Synonyms Americine

Experimental Protocols
The foundational work on the isolation and structural characterization of Americine was

reported in the late 1960s. While detailed, modern experimental protocols for its synthesis and

biological evaluation are not readily available in the public domain, this section outlines the

classical methods used for its discovery.

Isolation of Americine from Ceanothus americanus
The initial isolation of Americine was achieved from the root bark of Ceanothus americanus.

The general workflow for the extraction and purification of cyclopeptide alkaloids from plant

material typically involves the following steps:
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Figure 1: General workflow for the isolation of Americine.

Structure Elucidation
The determination of Americine's complex cyclic structure was a significant challenge and was

accomplished using a combination of classical chemical and spectrometric techniques:
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Acid Hydrolysis: The peptide bonds in Americine were cleaved by acid hydrolysis. The

resulting amino acids were then identified using chromatographic and spectroscopic

methods. This provided crucial information about the building blocks of the molecule.

Mass Spectrometry: Mass spectrometry was a key technique used to determine the

molecular weight of Americine and to gain insights into its fragmentation pattern. The

fragmentation data helped to piece together the sequence of the amino acid residues within

the macrocycle.

Biological Activity and Signaling Pathways
Currently, there is a significant gap in the scientific literature regarding the specific biological

activities of Americine. While other cyclopeptide alkaloids isolated from Ceanothus

americanus have been investigated for various pharmacological effects, including antimicrobial

and sedative properties, dedicated studies on Americine are lacking.[2] A study on

antimicrobial compounds from Ceanothus americanus did not include Americine in its panel of

tested substances.[3]

The broader class of cyclopeptide alkaloids has been noted for a range of bioactivities,

including antiviral and analgesic effects.[2] However, without specific experimental data for

Americine, any discussion of its mechanism of action or involvement in cellular signaling

pathways would be purely speculative.

The diagram below illustrates a hypothetical workflow for future research aimed at elucidating

the biological function of Americine.
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Figure 2: A proposed research workflow for investigating the biological activity of Americine.

Conclusion
Americine remains a molecule of significant chemical interest due to its complex cyclopeptide

alkaloid structure. While its chemical formula and connectivity have been established, a

thorough investigation into its synthesis, biological activity, and mechanism of action is still

required. This technical guide provides the current state of knowledge on the chemical
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structure of Americine, serving as a valuable resource for researchers poised to explore the

therapeutic potential of this enigmatic natural product. Further studies are essential to unlock

the full pharmacological profile of Americine and to determine its potential as a lead compound

in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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